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Compound of Interest

Compound Name: FL118-14-Propanol

Cat. No.: B10861715

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical waste is paramount in a laboratory setting to ensure the safety
of personnel and the protection of the environment. This document provides guidance on the
proper disposal procedures for propanol and its derivatives, with a specific focus on FL118-14-
Propanol.

Important Notice: A specific Safety Data Sheet (SDS) for FL118-14-Propanol is not publicly
available at this time. The information provided below is based on the general properties of
propanol. As FL118-14-Propanol is a derivative, its physical, chemical, and toxicological
properties may differ. Therefore, it is imperative to consult with your institution's Environmental
Health and Safety (EHS) office for specific disposal instructions tailored to this compound.

General Propanol Disposal Procedures

Propanol, in its various forms (n-propanol and isopropanol), is classified as a flammable liquid
and a hazardous waste. Improper disposal can lead to fire hazards, environmental
contamination, and regulatory violations.

Waste Identification and Collection:

» Hazardous Waste Determination: Due to its flammability, any waste containing propanol
must be treated as hazardous waste.
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e Segregation: Do not mix propanol waste with other chemical waste streams unless explicitly
permitted by your EHS office. Incompatible materials can cause dangerous chemical
reactions.

o Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name ("Propanol Waste"), and the specific concentration or components.

o Containerization: Use a designated, leak-proof, and chemically compatible container for
collecting propanol waste. Keep the container tightly sealed when not in use.

Disposal Workflow:

The following diagram outlines the general logical workflow for the disposal of propanol waste.
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Quantitative Data for Propanol (General)

The following table summarizes key quantitative data for n-propanol and isopropanol, which
may serve as a reference. Note: These values are for pure propanol and may not be
representative of FL118-14-Propanol.

Property n-Propanol Isopropanol
UN Number 1274 1219
Hazard Class 3 (Flammable Liquid) 3 (Flammable Liquid)

Packing Group I Il

Flash Point 23 °C (73 °F) 12 °C (54 °F)

Experimental Protocols

While specific experimental protocols for the disposal of FL118-14-Propanol are not available,
the general principle is to avoid any uncontrolled release into the environment.

Small Spills (in a laboratory fume hood):
o Alert personnel in the immediate area.

o Wear appropriate Personal Protective Equipment (PPE): safety goggles, chemical-resistant
gloves, and a lab coat.

» Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

o Collect the absorbent material using non-sparking tools and place it in a designated
hazardous waste container.

» Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous
waste.

» Ventilate the area thoroughly.

Large Spills:
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o Evacuate the area immediately.

o Contact your institution's EHS office and follow their emergency procedures.

Personal Protective Equipment (PPE)

When handling propanol waste, the following PPE is mandatory:

Eye Protection: Chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: May be required for large spills or in poorly ventilated areas. Consult
your EHS office for specific recommendations.

Disclaimer: This information is intended for guidance purposes only and is not a substitute for
professional safety advice. Always prioritize the specific guidelines and procedures established
by your institution's Environmental Health and Safety department. The absence of a specific
SDS for FL118-14-Propanol underscores the importance of seeking expert consultation before
handling or disposing of this compound.

¢ To cite this document: BenchChem. [Proper Disposal of FL118-14-Propanol: Essential
Safety and Logistical Information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861715#fl118-14-propanol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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